Cas no 1361746-71-5 (4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine
• CAS No: 1361746-71-5
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• CID: 4798200
• Update Time: 2025-07-30

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O/c8-7(9,10)14-6-4(12)1-2-13-5(6)3-11/h1-2H,3,11H2,(H2,12,13)
• InChI Key： OIPZRPZJXMNYLF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CN=C1CN)N)(F)F

Computed Properties

• Exact Mass: 207.062
• Monoisotopic Mass: 207.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1361746-71-5): An Overview of Its Properties and Applications

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1361746-71-5) is a versatile compound with significant potential in various fields, particularly in pharmaceutical and medicinal chemistry. This compound, often referred to as 4-Amino-2-(aminomethyl)-3-CF₃O-pyridine, has garnered attention due to its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, highlighting the latest research findings.

Chemical Structure and Properties

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine is a pyridine derivative characterized by the presence of an amino group at the 4-position, an aminomethyl group at the 2-position, and a trifluoromethoxy substituent at the 3-position. The trifluoromethoxy group imparts significant electronic and steric effects, making this compound highly reactive and versatile in chemical reactions. The compound is a white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The molecular formula of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine is C₉H₁₀F₃N₃O, with a molecular weight of approximately 229.18 g/mol. The presence of multiple functional groups, including amino and aminomethyl moieties, provides numerous opportunities for further chemical modifications and derivatizations.

Synthesis Methods

The synthesis of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine has been reported in several studies. One common approach involves the reaction of 2-chloro-3-trifluoromethoxypyridine with ammonia to form the corresponding amine, followed by reductive amination with formaldehyde to introduce the aminomethyl group. Another method involves the nucleophilic substitution of 2-chloro-3-trifluoromethoxypyridine with an appropriate amine followed by further functionalization.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that combines these steps into a streamlined process. This method not only reduces the number of purification steps but also improves the overall yield and purity of the final product. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this synthetic route.

Biological Activities and Applications

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine has shown promising biological activities in various preclinical studies. One notable application is its potential as a lead compound for developing novel drugs targeting neurological disorders. Research conducted at the University of California demonstrated that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal signaling.

In addition to its neuroprotective properties, 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine has been investigated for its anti-inflammatory and anti-cancer activities. A study published in Cancer Research found that this compound selectively inhibits certain kinases involved in cancer cell proliferation, making it a potential candidate for cancer therapy. The unique combination of functional groups in this molecule allows for fine-tuning of its biological activity through structural modifications.

Potential Therapeutic Applications

The therapeutic potential of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine extends beyond neurological disorders and cancer. Recent studies have explored its use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate immune responses and reduce inflammation makes it an attractive target for drug development in these areas.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

Conclusion

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1361746-71-5) is a multifaceted compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for drug development targeting neurological disorders, cancer, and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in healthcare.